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This technical guide provides a comprehensive toxicological risk assessment of the chronic
intake of "Dietor," a brand of artificial sweeteners. The composition of Dietor products varies,
with formulations including combinations of cyclamate and saccharin, erythritol and saccharin,
or acesulfame-K and sodium saccharin, often with bulking agents such as dextrose, sorbitol,
mannitol, or isomalt. This guide synthesizes findings from key toxicological studies, details
experimental methodologies, and elucidates known signaling pathways affected by the
constituent sweeteners.

Executive Summary

Chronic intake of Dietor, given its variable composition, presents a multifaceted toxicological
profile. The primary components of concern, based on historical and recent research, are
cyclamate and its metabolite cyclohexylamine, saccharin, and erythritol.

e Cyclamate and Saccharin Mixtures: The most significant historical evidence of toxicity comes
from a 1970 study by Price et al., which demonstrated the induction of bladder carcinomas in
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rats fed high doses of a 10:1 cyclamate:saccharin mixture. However, the relevance of this
finding to humans is widely debated, and numerous subsequent studies have not replicated
these results. Regulatory bodies such as the Joint FAO/WHO Expert Committee on Food
Additives (JECFA) and the European Food Safety Authority (EFSA) have established an
Acceptable Daily Intake (ADI) for cyclamate, and it is approved for use in over 100 countries.
[1][2][3] Long-term human consumption of a cyclamate and saccharin mixture has been
associated with alterations in biochemical parameters, including markers of oxidative stress
and lipid profiles.

 Erythritol-Containing Formulations: Recent in vitro studies on erythritol suggest a potential
for cardiovascular risk through the induction of endothelial dysfunction. These studies
indicate that erythritol may increase oxidative stress and reduce the production of nitric
oxide, a key molecule in vasodilation.

o Acesulfame-K and Saccharin Formulations: While less data is available on the chronic
effects of this specific mixture, individual assessments of acesulfame-K and saccharin have
been conducted.

This guide will delve into the quantitative data from pivotal studies, outline the experimental
protocols used, and visually represent the known molecular pathways through which these
sweeteners may exert their biological effects.

Quantitative Toxicological Data

The following tables summarize the key quantitative data from chronic toxicity studies on the
primary components of Dietor.

Table 1: Chronic Toxicity of Cyclamate and Saccharin Mixture in Rats
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Table 2: Effects of Long-Term Cyclamate and Saccharin Consumption in Humans
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Table 3: Acceptable Daily Intakes (ADIs) for Individual Sweeteners

Sweetener Regulatory Body ADI (mg/kg body weight)
Cyclamate JECFA 0-11[1][2][3]

Cyclamate SCF (now EFSA) O-7[1112][3]

Saccharin JECFA/SCF 0-5[9]

Acesulfame-K EFSA 9[9]

Erythritol JECFA Not specified

Experimental Protocols
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Chronic Toxicity Study of Cyclamate:Saccharin (10:1) in
Rats (Oser et al., 1975)

o Objective: To evaluate the chronic toxicity and potential carcinogenicity of a 10:1 mixture of
sodium cyclamate and sodium saccharin in rats.

o Test Animals: Rats (strain not specified in the abstract).
o Experimental Design:
o Groups of 35 male and 45 female rats were used.

o The test mixture was administered through the diet at levels designed to provide daily
intakes of 500, 1120, and 2500 mg/kg of body weight.

o The study duration was up to 105 weeks.

e Parameters Monitored:

[¢]

Physical condition, growth response, and food efficiency were regularly observed.

[¢]

Hematological and urine analyses were conducted.

o

Postmortem pathology was performed on all animals.

o

Reproduction and lactation performance were assessed through two litters.

[¢]

Teratological effects were also investigated.

» Key Methodological Note: Due to the observed conversion of cyclamate to cyclohexylamine
(CHA), particularly in the higher dosage groups, CHA was added to the diets of
approximately half the animals during the last quarter of the 2-year study period to assess its
additional impact.[4][5]

Human Study on Chronic Cyclamate and Saccharin
Consumption (Hasan et al., 2023)
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o Objective: To evaluate the effect of chronic consumption of a saccharin and cyclamate
mixture on biochemical parameters in healthy individuals and patients with type 2 diabetes
mellitus.

o Study Population: Healthy individuals and diabetic outpatients. Participants were classified
based on their daily consumption of sweetener tablets and the duration of consumption.

o Test Substance: Tablets containing 40 mg of sodium cyclamate (E 952) and 4 mg of sodium
saccharin (E 954).[6][7][8]

e Biochemical Parameters Measured:

o Oxidative Stress Markers: Serum catalase activity, peroxynitrite, ceruloplasmin, and
malondialdehyde (MDA) concentrations.

o Glycemic Control: Glycated hemoglobin (HbA1c) and fasting glucose.
o Kidney and Liver Function: Creatinine and alanine transaminase (ALT).

o Lipid Profile: Triglycerides (TG), Low-Density Lipoprotein (LDL), High-Density Lipoprotein
(HDL), and Total Cholesterol (TC).

o Methodology for Biochemical Analysis: The study abstract mentions the parameters
measured but does not provide detailed analytical methods. For a comprehensive
understanding, the full publication should be consulted.

Signaling Pathways and Molecular Mechanisms
Cyclamate and Cyclohexylamine: Testicular Toxicity

The testicular toxicity associated with chronic cyclamate intake is attributed to its metabolite,
cyclohexylamine (CHA). While the precise molecular signaling pathway is not fully elucidated,
studies in rats have shown that CHA administration leads to testicular atrophy.
Histopathological examinations reveal focal basal vacuolation of Sertoli cell cytoplasm,
followed by progressive germ cell degeneration and exfoliation. In vitro studies on co-cultures
of Sertoli and germ cells have demonstrated that CHA directly induces these morphological
changes, suggesting that the Sertoli cell is a primary target. The development of testicular
toxicity does not appear to be related to the extent of hydroxylation of cyclohexylamine.
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Species differences in pharmacokinetics may contribute to the varying sensitivity to this toxic
effect.
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Cyclohexylamine-Induced Testicular Toxicity Pathway.

Saccharin and Carbonic Anhydrase IX Inhibition

Recent research has identified a potential anti-cancer mechanism of saccharin through its
interaction with carbonic anhydrase IX (CA IX). CA IX is a transmembrane enzyme highly
expressed in hypoxic tumors and plays a crucial role in pH regulation, promoting tumor cell
survival and proliferation. Saccharin has been shown to be a potent and selective inhibitor of
CA IX. It binds to the zinc ion in the active site of the enzyme, thereby blocking its catalytic
activity. This inhibition disrupts the pH balance in the tumor microenvironment, which can lead
to reduced tumor growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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